Cas no 1185306-72-2 (4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine)

• Product Name: 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine
• CAS No: 1185306-72-2
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5144314
• Update Time: 2025-10-23

4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine

• Inchi： 1S/C8H11ClN2/c1-5(2)8-10-4-6(3)7(9)11-8/h4-5H,1-3H3
• InChI Key： GQTAXQZKINZLAM-UHFFFAOYSA-N
• SMILES： C([H])(C1=NC=C(C)C(Cl)=N1)(C([H])([H])[H])C([H])([H])[H]

Additional information on 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine

Comprehensive Overview of 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine (CAS No. 1185306-72-2)

4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine (CAS No. 1185306-72-2) is a deuterated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isotopic labeling (iso-propyl-d7), is widely utilized as an intermediate in the synthesis of deuterated active pharmaceutical ingredients (APIs). Its molecular structure, featuring a chloro and methyl substitution on the pyrimidine ring, makes it a versatile building block for drug discovery and development.

The growing demand for deuterated compounds in the pharmaceutical industry has propelled the relevance of 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine. Researchers are increasingly exploring deuterium's kinetic isotope effect (KIE) to enhance drug metabolism and bioavailability. This compound's CAS No. 1185306-72-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in medicinal chemistry. Its applications extend to the development of labeled standards for mass spectrometry and NMR studies, ensuring accurate analytical results.

In recent years, the focus on sustainable and efficient synthetic methodologies has led to innovations in the production of 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine. Green chemistry principles, such as solvent-free reactions and catalytic processes, are being applied to minimize environmental impact. Additionally, the compound's role in fragment-based drug design (FBDD) aligns with the industry's shift toward targeted therapies and personalized medicine. These trends underscore its value in modern drug development pipelines.

The isotopic labeling of 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine (CAS No. 1185306-72-2) offers distinct advantages in pharmacokinetic studies. Deuterium incorporation can significantly alter a molecule's metabolic stability, reducing the frequency of dosing and improving patient compliance. This feature is particularly relevant in the development of CNS drugs and oncology therapeutics, where precise dosing and prolonged half-lives are critical. As such, this compound is a key player in the expanding field of deuterium-enhanced drugs.

From a regulatory perspective, 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine complies with global safety and quality standards, making it a reliable choice for industrial and academic research. Its synthesis and handling protocols are well-documented, ensuring reproducibility and scalability. The compound's stability under various storage conditions further enhances its practicality for long-term research projects. These attributes contribute to its widespread adoption in high-throughput screening and combinatorial chemistry.

Looking ahead, the demand for 4-Chloro-5-methyl-2-(iso-propyl-d7)-pyrimidine (CAS No. 1185306-72-2) is expected to rise, driven by advancements in deuterium chemistry and the increasing prevalence of precision medicine. Its integration into AI-driven drug discovery platforms highlights its compatibility with cutting-edge technologies. As researchers continue to explore its potential, this compound will remain a cornerstone in the synthesis of next-generation therapeutics.